1-ethyl-3-[(4-methylphenyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-ethyl-3-(4-methylanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C13H16N2O2/c1-3-15-12(16)8-11(13(15)17)14-10-6-4-9(2)5-7-10/h4-7,11,14H,3,8H2,1-2H3
• InChI Key: JDRQZLBMLCKROF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC(C1=O)NC2=CC=C(C=C2)C
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

1-ethyl-3-[(4-methylphenyl)amino]-2,5-pyrrolidinedione, also known as EMMA, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a potent inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo synthesis of pyrimidines, an essential component of DNA and RNA.

Scientific Research Applications

1-ethyl-3-[(4-methylphenyl)amino]-2,5-pyrrolidinedione has been used extensively in scientific research as a tool to study the role of DHODH in various biological processes. DHODH is a key enzyme in the de novo synthesis of pyrimidines, and its inhibition by this compound can lead to a depletion of pyrimidines and subsequent inhibition of cell proliferation. This property has been exploited in a variety of studies, including cancer research, autoimmune disease research, and infectious disease research.

Mechanism of Action

1-ethyl-3-[(4-methylphenyl)amino]-2,5-pyrrolidinedione inhibits DHODH by binding to the enzyme's active site and preventing the oxidation of dihydroorotate to orotate. This leads to a depletion of pyrimidines and subsequent inhibition of cell proliferation. The exact mechanism of this inhibition is still being studied, but it is believed to involve the formation of a covalent bond between this compound and the enzyme.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. These effects are largely due to the depletion of pyrimidines caused by DHODH inhibition.

Advantages and Limitations for Lab Experiments

1-ethyl-3-[(4-methylphenyl)amino]-2,5-pyrrolidinedione has several advantages as a tool for scientific research, including its potency, specificity, and reversible inhibition. However, there are also limitations to its use, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research involving 1-ethyl-3-[(4-methylphenyl)amino]-2,5-pyrrolidinedione, including the development of more potent and selective DHODH inhibitors, the exploration of its potential as an anti-cancer agent, and the investigation of its role in autoimmune and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of this compound's inhibition of DHODH and its downstream effects on cellular processes.